8-chloro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride

• IUPAC Name: 8-chloro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine;hydrochloride
• InChI: InChI=1S/C9H10ClNO.ClH/c1-6-5-11-8-4-2-3-7(10)9(8)12-6;/h2-4,6,11H,5H2,1H3;1H
• InChI Key: SDXKIWRZAIGXJT-UHFFFAOYSA-N
• Canonical SMILES: CC1CNC2=C(O1)C(=CC=C2)Cl.Cl
• Molecular Formula: C9H11Cl2NO
• Molecular Weight: 220.09 g/mol

Description

8-Chloro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride, also known as 8CMDO, is a synthetic compound belonging to the class of benzoxazines. It is a white, crystalline solid with a molecular weight of 311.81 g/mol and a melting point of 250-252°C. 8CMDO is a compound that has been studied for its potential applications in various scientific research fields, such as drug design, organic synthesis, and biochemistry.

Scientific Research Applications

Serotonin-3 Receptor Antagonism

Research has highlighted the synthesis and evaluation of benzoxazine derivatives, including those related to 8-chloro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine, for their potent antagonistic activities against serotonin-3 (5-HT3) receptors. For instance, derivatives have been synthesized for improved binding affinity and antagonistic activity, showing promising results in pharmacological assessments, such as protection against cisplatin-induced emesis in animal models (Kawakita et al., 1992).

Structural and Synthetic Studies

The structural modification and synthesis of benzoxazine derivatives have been extensively studied to explore their chemical properties and potential applications. For example, the design and synthesis of benzoxazine derivatives as serotonin-3 receptor antagonists have led to compounds with significant pharmacological potential (Kuroita et al., 1996). Additionally, the crystal structure analysis of such compounds provides insight into their molecular configurations, which is crucial for understanding their activity and developing new materials (Gao et al., 2015).

Antibacterial Activity

The synthesis and evaluation of 1,4-benzoxazine analogues have shown that certain derivatives exhibit antibacterial activity against various strains, underscoring the potential of these compounds in developing new antimicrobial agents (Kadian et al., 2012).

Advanced Materials Research

Research into benzoxazines has extended into materials science, where the effects of structural elements on thermal behavior and resin properties are investigated. This includes the study of multifunctional benzoxazines for use in advanced composites, highlighting the versatility and importance of these compounds in developing high-performance materials (Muraoka et al., 2022).